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Compound of Interest

Compound Name: (S)-benzyl piperidin-3-ylcarbamate

Cat. No.: B1300885 Get Quote

An In-depth Technical Guide on the Molecular Weight of (S)-benzyl piperidin-3-ylcarbamate

This guide provides a detailed analysis of the molecular weight of (S)-benzyl piperidin-3-
ylcarbamate, a crucial parameter for researchers and professionals in drug development and

chemical synthesis. The accurate determination of molecular weight is fundamental for

stoichiometric calculations, preparation of solutions with precise concentrations, and

characterization of the compound.

Molecular Formula and Structure
(S)-benzyl piperidin-3-ylcarbamate is a chiral organic compound. Its stereoisomer, (R)-benzyl

piperidin-3-ylcarbamate, shares the same molecular formula and, consequently, the same

molecular weight. The molecular formula for this compound has been identified as

C₁₃H₁₈N₂O₂[1]. This formula indicates that each molecule is composed of 13 carbon atoms, 18

hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Quantitative Data Summary
The calculation of the molecular weight is based on the summation of the atomic weights of its

constituent elements. The standard atomic weights as provided by the International Union of

Pure and Applied Chemistry (IUPAC) are utilized for this purpose. For elements with a natural

isotopic variation, a conventional single-number atomic weight is used for practical laboratory

calculations.
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Table 1: Atomic Weight of Constituent Elements

Element Symbol Count
Standard
Atomic Weight
Interval

Conventional
Atomic Weight
( g/mol )

Carbon C 13
[12.0096,

12.0116][2][3][4]
12.011

Hydrogen H 18
[1.00784,

1.00811][5][6][7]
1.008

Nitrogen N 2

[14.00643,

14.00728][2][8]

[9][10]

14.007

Oxygen O 2

[15.99903,

15.99977][2][11]

[12][13][14]

15.999

Table 2: Calculated Molecular Weight
Compound Molecular Formula

Calculated Molecular
Weight ( g/mol )

(S)-benzyl piperidin-3-

ylcarbamate
C₁₃H₁₈N₂O₂ 234.298

Experimental Protocols: Molecular Weight
Calculation
This section outlines the detailed methodology for the calculation of the molecular weight of

(S)-benzyl piperidin-3-ylcarbamate.

Objective: To determine the molecular weight of (S)-benzyl piperidin-3-ylcarbamate based on

its molecular formula and the standard atomic weights of its elements.

Materials:
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Molecular Formula: C₁₃H₁₈N₂O₂

Conventional Atomic Weights ( g/mol ):

Carbon (C): 12.011

Hydrogen (H): 1.008

Nitrogen (N): 14.007

Oxygen (O): 15.999

Procedure:

Identify the number of atoms for each element in the molecular formula.

Carbon (C): 13

Hydrogen (H): 18

Nitrogen (N): 2

Oxygen (O): 2

Multiply the atom count of each element by its conventional atomic weight to find the total

mass contribution of that element.

Total mass of Carbon = 13 × 12.011 g/mol = 156.143 g/mol

Total mass of Hydrogen = 18 × 1.008 g/mol = 18.144 g/mol

Total mass of Nitrogen = 2 × 14.007 g/mol = 28.014 g/mol

Total mass of Oxygen = 2 × 15.999 g/mol = 31.998 g/mol

Sum the total masses of all elements to obtain the molecular weight of the compound.

Molecular Weight = 156.143 + 18.144 + 28.014 + 31.998 = 234.299 g/mol
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Result: The calculated molecular weight of (S)-benzyl piperidin-3-ylcarbamate is 234.30

g/mol (rounded to two decimal places). This value is consistent with the molecular weight

provided in chemical databases for this compound[1].

Visualization of Calculation Workflow
The following diagram illustrates the logical flow of the molecular weight calculation process.

Standard Atomic Weights (g/mol)

Mass Contributions

Molecular Formula
C₁₃H₁₈N₂O₂

Elemental Composition
C: 13, H: 18, N: 2, O: 2

Identify

Calculate Mass Contribution
(Atom Count × Atomic Weight)

C = 12.011 H = 1.008 N = 14.007 O = 15.999

C: 13 × 12.011 = 156.143 H: 18 × 1.008 = 18.144 N: 2 × 14.007 = 28.014 O: 2 × 15.999 = 31.998

Summation

Molecular Weight
234.299 g/mol

Result
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Caption: Workflow for calculating the molecular weight of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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